Cas no 2639398-97-1 ((4S)-3-(benzyloxy)carbonyl-2-(2-hydroxy-3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4S)-3-(benzyloxy)carbonyl-2-(2-hydroxy-3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2639398-97-1
• MF: C₁₉H₁₉NO₆S
• MW: 389.42226433754
• CID: 5663599
• PubChem ID: 165900515
• Update Time: 2025-11-06

(4S)-3-(benzyloxy)carbonyl-2-(2-hydroxy-3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723378
• (4S)-3-[(benzyloxy)carbonyl]-2-(2-hydroxy-3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• 2639398-97-1
• (4S)-3-(benzyloxy)carbonyl-2-(2-hydroxy-3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C19H19NO6S/c1-25-15-9-5-8-13(16(15)21)17-20(14(11-27-17)18(22)23)19(24)26-10-12-6-3-2-4-7-12/h2-9,14,17,21H,10-11H2,1H3,(H,22,23)/t14-,17?/m1/s1
• InChI Key： MZBQKPSAXZKTEE-XPCCGILXSA-N
• SMILES： S1C[C@H](C(=O)O)N(C(=O)OCC2C=CC=CC=2)C1C1C=CC=C(C=1O)OC

Computed Properties

• Exact Mass: 389.09330850g/mol
• Monoisotopic Mass: 389.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 122Ų

Additional information on (4S)-3-(benzyloxy)carbonyl-2-(2-hydroxy-3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid

Comprehensive Overview of (4S)-3-(benzyloxy)carbonyl-2-(2-hydroxy-3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 2639398-97-1)

The compound (4S)-3-(benzyloxy)carbonyl-2-(2-hydroxy-3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 2639398-97-1) is a structurally complex and highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazolidine class, which is known for its diverse biological activities and potential therapeutic applications. The presence of a benzyloxy carbonyl group and a hydroxy-methoxyphenyl moiety in its structure makes it a valuable intermediate for the synthesis of more complex molecules.

In recent years, the demand for chiral compounds like (4S)-3-(benzyloxy)carbonyl-2-(2-hydroxy-3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid has surged due to their critical role in asymmetric synthesis and drug development. Researchers are particularly interested in its potential as a building block for peptide mimetics and enzyme inhibitors. The compound's unique stereochemistry, highlighted by the (4S) configuration, ensures high enantioselectivity, which is crucial for achieving desired pharmacological effects.

The synthesis of CAS No. 2639398-97-1 involves multi-step organic reactions, including protection-deprotection strategies and stereoselective cyclization. These processes are often optimized to improve yield and purity, addressing the growing need for high-quality intermediates in the pharmaceutical industry. The compound's carboxylic acid functionality further enhances its versatility, allowing for easy derivatization and conjugation with other molecular entities.

From an application perspective, (4S)-3-(benzyloxy)carbonyl-2-(2-hydroxy-3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid is being explored for its potential in treating inflammatory and metabolic disorders. Its structural features, such as the thiazolidine ring, are reminiscent of bioactive molecules that modulate PPAR receptors, a hot topic in current drug discovery. This aligns with the increasing focus on targeted therapies and personalized medicine, which dominate contemporary biomedical research.

In the context of green chemistry and sustainable synthesis, efforts are underway to develop eco-friendly protocols for producing CAS No. 2639398-97-1. Researchers are investigating catalytic methods and solvent-free conditions to minimize environmental impact, reflecting the broader industry shift toward sustainable pharmaceuticals. This trend is particularly relevant given the rising consumer and regulatory emphasis on environmentally friendly manufacturing practices.

Analytical characterization of (4S)-3-(benzyloxy)carbonyl-2-(2-hydroxy-3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's structural integrity and purity, which are paramount for its use in preclinical and clinical studies. The availability of high-purity samples is also critical for structure-activity relationship (SAR) studies, a cornerstone of modern drug design.

As the pharmaceutical industry continues to evolve, compounds like CAS No. 2639398-97-1 are expected to play a pivotal role in the development of next-generation therapeutics. Their ability to serve as scaffolds for drug discovery and their compatibility with combinatorial chemistry approaches make them indispensable tools for researchers. The ongoing exploration of their biological activities and synthetic pathways underscores their enduring relevance in science and medicine.